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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like IR-797 chloride.
This near-infrared cyanine dye, while valuable in imaging and photodynamic therapy, requires
careful handling due to its potential hazards.[1][2] This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure
research environment.

Properties and Hazards of IR-797 Chloride

IR-797 chloride is a solid, methanol-soluble dye.[3][4] While a complete, detailed Safety Data
Sheet (SDS) is not readily available in public domains, existing information from suppliers
indicates that it should be handled with care. The compound is cytotoxic and should be treated
as a potential irritant.[1]
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Property Value Source
CAS Number 110992-55-7 [1][3]
Molecular Formula C31H34CI2Nz2 [1][3]
Molecular Weight 505.52 g/mol

Form Solid

Melting Point 116.7-128.0 °C

Storage Temperature -20°C [1]

Known Hazards:

May cause skin and eye irritation.

May be harmful if inhaled or ingested.

Photosensitive; protect from light.[5]

Exhibits cytotoxic properties.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling IR-797 chloride to minimize
exposure. The following table summarizes the recommended PPE for various stages of
handling.
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) Specifications & Best
Body Part Required PPE _
Practices

A NIOSH-approved N95 dust
) ) mask is recommended for
Respiratory Dust mask or respirator ) )
handling the solid powder to

prevent inhalation.

Eyeshields are a minimum
Safety glasses with side requirement. For splash
Eyes & Face _ _
shields or goggles hazards, chemical splash

goggles are recommended.

Nitrile gloves are a common
choice for general laboratory
use. However, for prolonged
contact or when dissolving in
solvents like methanol, it is
crucial to consult a glove
Hands Chemical-resistant gloves )
manufacturer's chemical
resistance chart.[2][6][7][8][9]
Always inspect gloves before
use and replace them
immediately if they become

contaminated.

A standard lab coat should be
Body Laboratory coat worn to protect against minor

spills and contamination.

Operational Plan: From Receipt to Use

A clear, step-by-step operational plan ensures that IR-797 chloride is handled safely and
consistently throughout its lifecycle in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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 Verification: Confirm that the product name and CAS number on the label match the order.

o Storage: Store the container in a designated, well-ventilated, and cool (-20°C) area, away
from direct light and incompatible materials.[1] The storage location should be clearly
labeled.

Handling and Preparation of Solutions

o Designated Area: All handling of solid IR-797 chloride should be conducted in a designated
area, such as a chemical fume hood, to minimize inhalation risk.

» Weighing: When weighing the solid powder, wear all recommended PPE, including a dust
mask. Use a dedicated spatula and weighing paper.

o Dissolving: To prepare a solution, slowly add the weighed solid to the solvent (e.g.,
methanol) in a suitable container within the fume hood. Avoid splashing.

o Labeling: Clearly label all solutions with the chemical name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Experimental Use

o Controlled Environment: Conduct all experiments involving IR-797 chloride in a well-
ventilated area.

o Spill Kit: Ensure a chemical spill kit is readily accessible.
» Avoid Aerosols: Take precautions to avoid the generation of aerosols or dusts.

Disposal Plan

Proper disposal of IR-797 chloride and its associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

¢ Solid Waste: Unused or expired solid IR-797 chloride should be disposed of as hazardous
chemical waste.
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» Liquid Waste: Solutions of IR-797 chloride should be collected in a designated, labeled, and
sealed hazardous waste container. Do not mix with other waste streams unless compatibility
is confirmed.

o Contaminated Materials: All materials that have come into contact with IR-797 chloride,
such as gloves, weighing paper, and pipette tips, should be considered contaminated and
disposed of in a designated solid hazardous waste container.

Disposal Procedure

o Collection: Collect all waste in appropriately labeled, leak-proof containers.

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the
chemical name (IR-797 chloride), and any other components of the waste.

o Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic.

e Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional and local regulations for hazardous waste disposal.[4]

Emergency Procedures
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Emergency Situation

Immediate Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.[10]

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills, absorb the material with an inert
absorbent material and place it in a sealed
container for disposal. For larger spills,
evacuate the area and contact your institution's

EHS department.

Workflow for Safe Handling of IR-797 Chloride
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Safe Handling Workflow for IR-797 Chloride
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Caption: Workflow for the safe handling of IR-797 chloride from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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